Cas no 2167481-50-5 (1-methyl-5-(piperidin-2-yl)-1H-pyrrole-2-carboxylic acid)
1-methyl-5-(piperidin-2-yl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-5-(piperidin-2-yl)-1H-pyrrole-2-carboxylic acid
- EN300-1070209
- 2167481-50-5
-
- Inchi: 1S/C11H16N2O2/c1-13-9(5-6-10(13)11(14)15)8-4-2-3-7-12-8/h5-6,8,12H,2-4,7H2,1H3,(H,14,15)
- InChI Key: WEYWLHWINXRRIL-UHFFFAOYSA-N
- SMILES: OC(C1=CC=C(C2CCCCN2)N1C)=O
Computed Properties
- Exact Mass: 208.121177757g/mol
- Monoisotopic Mass: 208.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 54.3Ų
1-methyl-5-(piperidin-2-yl)-1H-pyrrole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1070209-0.05g |
1-methyl-5-(piperidin-2-yl)-1H-pyrrole-2-carboxylic acid |
2167481-50-5 | 95% | 0.05g |
$827.0 | 2023-10-28 | |
| Enamine | EN300-1070209-0.1g |
1-methyl-5-(piperidin-2-yl)-1H-pyrrole-2-carboxylic acid |
2167481-50-5 | 95% | 0.1g |
$867.0 | 2023-10-28 | |
| Enamine | EN300-1070209-0.25g |
1-methyl-5-(piperidin-2-yl)-1H-pyrrole-2-carboxylic acid |
2167481-50-5 | 95% | 0.25g |
$906.0 | 2023-10-28 | |
| Enamine | EN300-1070209-0.5g |
1-methyl-5-(piperidin-2-yl)-1H-pyrrole-2-carboxylic acid |
2167481-50-5 | 95% | 0.5g |
$946.0 | 2023-10-28 | |
| Enamine | EN300-1070209-1.0g |
1-methyl-5-(piperidin-2-yl)-1H-pyrrole-2-carboxylic acid |
2167481-50-5 | 1g |
$1086.0 | 2023-05-25 | ||
| Enamine | EN300-1070209-2.5g |
1-methyl-5-(piperidin-2-yl)-1H-pyrrole-2-carboxylic acid |
2167481-50-5 | 95% | 2.5g |
$1931.0 | 2023-10-28 | |
| Enamine | EN300-1070209-5.0g |
1-methyl-5-(piperidin-2-yl)-1H-pyrrole-2-carboxylic acid |
2167481-50-5 | 5g |
$3147.0 | 2023-05-25 | ||
| Enamine | EN300-1070209-10.0g |
1-methyl-5-(piperidin-2-yl)-1H-pyrrole-2-carboxylic acid |
2167481-50-5 | 10g |
$4667.0 | 2023-05-25 | ||
| Enamine | EN300-1070209-1g |
1-methyl-5-(piperidin-2-yl)-1H-pyrrole-2-carboxylic acid |
2167481-50-5 | 95% | 1g |
$986.0 | 2023-10-28 | |
| Enamine | EN300-1070209-5g |
1-methyl-5-(piperidin-2-yl)-1H-pyrrole-2-carboxylic acid |
2167481-50-5 | 95% | 5g |
$2858.0 | 2023-10-28 |
1-methyl-5-(piperidin-2-yl)-1H-pyrrole-2-carboxylic acid Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 1-methyl-5-(piperidin-2-yl)-1H-pyrrole-2-carboxylic acid
Introduction to 1-methyl-5-(piperidin-2-yl)-1H-pyrrole-2-carboxylic acid (CAS No. 2167481-50-5)
1-methyl-5-(piperidin-2-yl)-1H-pyrrole-2-carboxylic acid, identified by its CAS number 2167481-50-5, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered attention due to its structural features and potential applications in drug development. The compound consists of a pyrrole core substituted with a methyl group at the 1-position and a piperidine moiety at the 5-position, linked through an amide-like functionality at the 2-position. Such structural motifs are frequently explored in the design of bioactive molecules, particularly those targeting neurological and inflammatory pathways.
The pyrrole ring is a fundamental scaffold in organic synthesis and pharmacology, known for its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The presence of the methyl group at the 1-position enhances the lipophilicity of the molecule, which can influence its absorption, distribution, metabolism, and excretion (ADME) properties. On the other hand, the piperidine substituent at the 5-position introduces additional conformational flexibility and can modulate binding affinity to biological receptors. These structural features make 1-methyl-5-(piperidin-2-yl)-1H-pyrrole-2-carboxylic acid a promising candidate for further investigation in medicinal chemistry.
In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in various diseases, including cancer and neurodegenerative disorders. The unique combination of a pyrrole and piperidine moiety in 1-methyl-5-(piperidin-2-yl)-1H-pyrrole-2-carboxylic acid suggests potential for inhibiting key PPIs that regulate cellular processes. For instance, studies have shown that pyrrole derivatives can disrupt interactions between transcription factors and their DNA binding sites, thereby modulating gene expression. Similarly, piperidine-based compounds have been reported to interfere with signaling pathways involving kinases and other enzymes.
One of the most compelling aspects of 1-methyl-5-(piperidin-2-yl)-1H-pyrrole-2-carboxylic acid is its versatility as a building block for more complex drug candidates. The carboxylic acid functionality at the 2-position allows for further derivatization via amide or ester bond formation, enabling the creation of novel analogs with tailored pharmacokinetic properties. Additionally, the compound’s ability to engage multiple binding sites on biological targets makes it an attractive scaffold for structure-based drug design. Recent advances in computational chemistry have facilitated the rapid screening of such derivatives, accelerating the discovery process.
Current research in this area has highlighted several promising applications of 1-methyl-5-(piperidin-2-yl)-1H-pyrrole-2-carboxylic acid. For example, preclinical studies have demonstrated its potential as an inhibitor of cyclin-dependent kinases (CDKs), which are overexpressed in many cancers. By modulating CDK activity, this compound could disrupt cell cycle progression and induce apoptosis in tumor cells. Furthermore, its interaction with other enzymes such as Janus kinases (JAKs) has been explored, suggesting therapeutic relevance in inflammatory diseases like rheumatoid arthritis.
The synthesis of 1-methyl-5-(piperidin-2-yl)-1H-pyrrole-2-carboxylic acid involves multi-step organic reactions that highlight its synthetic accessibility. Key steps include condensation reactions to form the pyrrole core, followed by functional group transformations to introduce the methyl and piperidine substituents. Advances in green chemistry have also been applied to optimize these synthetic routes, reducing waste and improving yields. Such environmentally conscious approaches align with modern pharmaceutical development goals, ensuring sustainability without compromising efficacy.
From a medicinal chemistry perspective, understanding the physicochemical properties of 1-methyl-5-(piperidin-2-yl)-1H-pyrrole-2-carboxylic acid is crucial for optimizing its pharmacological profile. Parameters such as solubility, permeability, and metabolic stability are carefully evaluated using in silico models before proceeding to experimental validation. The compound’s favorable balance of lipophilicity and polar surface area (PSA) makes it suitable for oral administration, enhancing bioavailability while minimizing off-target effects.
Another area of interest is the potential use of 1-methyl-5-(piperidin-2-yl)-1H-pyrrole-2-carboxylic acid as a tool compound in biochemical assays. Its well-defined structure allows researchers to probe enzyme mechanisms and identify novel interactors through high-throughput screening (HTS). Such assays are instrumental in uncovering new therapeutic targets and validating drug candidates early in the discovery pipeline. The compound’s ability to serve both as a substrate and an inhibitor provides researchers with flexibility in experimental design.
The future directions for research on 1-methyl-5-(piperidin-2-yl)-1H-pyrrole-2-carboxylic acid include exploring its role in central nervous system (CNS) disorders. Piperidine derivatives are known for their ability to cross the blood-brain barrier (BBB), making them attractive candidates for treating neurological conditions such as Alzheimer’s disease and Parkinson’s disease. Preliminary data suggest that this compound may modulate neurotransmitter release or receptor activity within neural circuits, warranting further investigation.
In conclusion,1-methyl -5-( piperidin - 2 - yl ) - 1 H - pyrrol e - 2 - carboxylic aci d ( CAS No . 216748 150 - 5 ) represents a significant advancement in pharmaceutical research due to its unique structural features and broad range of potential applications . Its role as a scaffold for drug development , along with its promising bioactivity profiles , positions it as a valuable asset in ongoing efforts to discover novel therapeutics . As research continues , it is expected that this compound will contribute significantly to addressing unmet medical needs across multiple therapeutic areas . p >
2167481-50-5 (1-methyl-5-(piperidin-2-yl)-1H-pyrrole-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)